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Compound of Interest

Compound Name: Tricaprilin-d15

Cat. No.: B1473820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, and
scientific applications of deuterated Tricaprilin, with a specific focus on Tricaprilin-d15 as
requested. It is intended to serve as a resource for researchers, scientists, and drug
development professionals who require a stable isotope-labeled internal standard for the
gquantitative analysis of Tricaprilin.

Introduction to Tricaprilin and its Deuterated
Analogs

Tricaprilin, also known as trioctanoin or glyceryl trioctanoate, is a medium-chain triglyceride
(MCT) composed of a glycerol backbone and three caprylic acid (octanoic acid) fatty acid
chains. It is under investigation as a ketogenic agent for various neurological conditions,
including Alzheimer's disease.

In bioanalytical studies, particularly pharmacokinetic (PK) and metabolism studies, the use of a
stable isotope-labeled internal standard is crucial for accurate and precise quantification of the
analyte of interest by mass spectrometry. Deuterated analogs of Tricaprilin, such as
Tricaprilin-d15, serve this purpose. These standards have the same chemical properties as
the unlabeled compound but a higher mass, allowing them to be distinguished by a mass
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spectrometer. This co-eluting, mass-differentiated standard helps to correct for variability in
sample preparation and instrument response.

It is important to note that while the query specified "Tricaprilin-d15," the most commonly
available and heavily deuterated form found in the market is Tricaprilin-d50. This guide will
address both to provide a comprehensive resource.

Commercial Suppliers and Availability

The primary commercial supplier identified for deuterated Tricaprilin is MedchemExpress. They
list both Tricaprilin-d15 and Tricaprilin-d50 in their product catalog, indicating their role as a
key source for these research compounds. While other major chemical suppliers such as
Toronto Research Chemicals, Santa Cruz Biotechnology, and Cayman Chemical are prominent
in the life sciences sector, their online catalogs did not readily list Tricaprilin-d15 or Tricaprilin-
d50 at the time of this review.

Table 1: Commercial Supplier Information for Deuterated Tricaprilin

. Product Catalog L
Supplier Availability Notes
Name(s) Number(s)

Listed as a

MedchemExpres  Tricaprilin-d15 ) deuterated

) ) HY-B1804S2 Inquire for quote

S (Trioctanoin-d15) analog of

Tricaprilin.
The more heavily
Tricaprilin-d50 ] deuterated and
) ) HY-B1804S1 Inquire for quote ]
(Trioctanoin-d50) commonly cited

version.

Note: Availability and catalog numbers are subject to change. It is recommended to contact the
supplier directly for the most current information.

Technical Data and Specifications
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A Certificate of Analysis (CoA) provides critical information regarding the quality and purity of a
chemical standard. While a specific CoA for Tricaprilin-d15 or -d50 was not publicly available,
a representative CoA for the non-deuterated Tricaprilin from MedchemExpress provides an
example of the expected quality control parameters.

Table 2: Representative Technical Specifications for Tricaprilin (based on non-deuterated CoA)

Parameter Specification

Appearance Colorless to light yellow liquid
Purity (by NMR) >98.0%

Molecular Formula C27H5006

Molecular Weight 470.69 g/mol

Storage -20°C (3 years)

For deuterated standards, the CoA would additionally include crucial information such as:

« |sotopic Purity/Enrichment: The percentage of the deuterated form relative to the unlabeled
and other isotopic variants.

o Deuterium Incorporation: The number and location of deuterium atoms in the molecule.

Researchers should always request a lot-specific Certificate of Analysis from the supplier
before use to ensure the quality and suitability of the standard for their experiments.

Synthesis of Deuterated Tricaprilin

The synthesis of deuterated triglycerides like Tricaprilin-d15 or -d50 is a multi-step process
that is not typically performed in a standard research laboratory. The general approach involves
the use of deuterated precursors. One common method is the esterification of glycerol with
deuterated caprylic acid (octanoic acid-d15 or a more heavily deuterated variant). The
deuterated fatty acid itself can be synthesized through various organic chemistry techniques,
often involving H/D exchange reactions on the hydrocarbon chain.

A generalized workflow for the synthesis is outlined below:
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Caption: Generalized synthesis workflow for Tricaprilin-d15.

Experimental Protocols: Application in Bioanalysis

Deuterated Tricaprilin is an essential tool for the quantitative analysis of Tricaprilin in biological
matrices such as plasma, serum, or tissue homogenates using liquid chromatography-tandem
mass spectrometry (LC-MS/MS). The following provides a detailed, representative
experimental protocol.

Sample Preparation: Protein Precipitation

¢ Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 uL of the plasma sample (calibration
standard, quality control sample, or unknown sample).

¢ Internal Standard Spiking: Add 10 uL of the Tricaprilin-d15 working solution (concentration
to be optimized based on instrument sensitivity, e.g., 100 ng/mL in methanol) to each tube.

e Protein Precipitation: Add 300 pL of ice-cold acetonitrile to each tube.

» Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein
precipitation.

o Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.
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o Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS
analysis.

Liquid Chromatography (LC) Parameters

Table 3: Representative LC Parameters

Parameter Condition

C18 reverse-phase column (e.g., 2.1 x 50 mm,

Column
1.8 um)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Start at 5% B, ramp to 95% B over 5 minutes,
Gradient hold for 2 minutes, return to initial conditions
and equilibrate for 3 minutes.
Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40°C

Tandem Mass Spectrometry (MS/MS) Parameters

Detection is performed on a triple quadrupole mass spectrometer using electrospray ionization
(ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.

Table 4: Representative MS/MS Parameters
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Parameter Tricaprilin Tricaprilin-d15

m/z of deuterated [M+NHa]* or

Precursor lon (Q1) m/z of [M+NHa]* or [M+Na]*
[M+Na]*
N ) Corresponding fragment ion of
Product lon (Q3) Specific fragment ion
the deuterated precursor
Collision Energy To be optimized To be optimized
Dwell Time 100 ms 100 ms

Note: The exact m/z values for precursor and product ions will depend on the ionization adduct
and the specific fragmentation pattern of Tricaprilin, which should be determined

experimentally.

The workflow for a typical bioanalytical experiment is depicted below:
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Caption: Experimental workflow for Tricaprilin quantification.

Signaling Pathways and Logical Relationships

Tricaprilin is investigated for its potential to induce ketosis, providing an alternative energy
source for the brain. The metabolic pathway from Tricaprilin to ketone bodies is a key area of
study.
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Caption: Metabolic pathway of Tricaprilin to ketone bodies.
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Conclusion

Tricaprilin-d15 and its more heavily deuterated analog, Tricaprilin-d50, are essential tools for
the accurate quantification of Tricaprilin in preclinical and clinical research. MedchemExpress is
a key commercial supplier for these stable isotope-labeled standards. The provided
experimental protocols and diagrams offer a foundational framework for researchers to develop
and implement robust bioanalytical methods for their studies. It is imperative to obtain a lot-
specific Certificate of Analysis to ensure the quality and isotopic purity of the standard before its
use in quantitative assays.

¢ To cite this document: BenchChem. [A Technical Guide to Tricaprilin-d15: Commercial
Availability and Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1473820#commercial-suppliers-and-availability-of-
tricaprilin-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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